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Compound of Interest

Compound Name: dsa8

Cat. No.: B1663357

This document provides essential safety and logistical information for the proper disposal of
DSA8 (N-Deshydroxyethyl Dasatinib-d8), a metabolite of the kinase inhibitor Dasatinib. The
following procedures are designed for researchers, scientists, and drug development
professionals to ensure safe handling and disposal in a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is critical to be aware of the hazards associated
with DSA8. According to its Safety Data Sheet (SDS), this compound presents the following
risks:

o Acute Toxicity: Harmful if swallowed.

» Skin and Eye Irritation: Causes skin irritation and serious eye irritation.

e Respiratory Irritation: May cause respiratory irritation.

o Reproductive Toxicity: Suspected of damaging fertility or the unborn child.

Always handle DSA8 in a designated area, such as a chemical fume hood, while wearing
appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and
chemical-resistant gloves.

DSAS8 (N-Deshydroxyethyl Dasatinib-d8) Properties
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For proper handling and disposal, understanding the physical and chemical properties of DSA8
is essential. The table below summarizes the available data.

Property Value

CAS Number 1189998-96-6

Molecular Formula C20H22CIN7OS

Appearance White to Off-White Solid

Melting Point >300°C

Solubility DMSO (Slightly), Methanol (Slightly)

Experimental Protocol for Disposal of DSAS8

The following step-by-step protocol outlines the recommended procedure for the disposal of
DSAS8 waste. This protocol is based on general guidelines for hazardous chemical waste
disposal in a laboratory setting.

Materials:

Designated hazardous waste container (chemically compatible, leak-proof, with a secure lid)

Hazardous waste labels

Personal Protective Equipment (PPE): lab coat, safety goggles, chemical-resistant gloves

Chemical fume hood

Waste logbook

Procedure:

o Waste Segregation:

o Do not mix DSA8 waste with other waste streams unless compatibility has been
confirmed.
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o Collect all solid waste (e.g., contaminated gloves, weigh paper, pipette tips) and liquid
waste (e.g., unused solutions, rinsates) in separate, appropriately labeled hazardous
waste containers.

Container Management:

o Use a waste container that is in good condition and compatible with DSA8 and any
solvents used.

o Keep the waste container securely closed at all times, except when adding waste.

o Store the waste container in a designated, well-ventilated satellite accumulation area away
from general laboratory traffic.

Labeling:
o Affix a hazardous waste label to the container as soon as the first piece of waste is added.
o The label must include:

= The words "Hazardous Waste"

» The full chemical name: "N-Deshydroxyethyl Dasatinib-d8" (avoiding abbreviations like
"DSA8")

» The concentration and composition of the waste

= The date accumulation started

The specific hazards (e.g., "Toxic," "Irritant”)
Disposal of Empty Containers:
o A container that has held DSAS8 is not considered empty until it has been triple-rinsed.

o The first rinse should be with a solvent capable of dissolving DSA8 (e.g., methanol,
DMSO), and this rinsate must be collected as hazardous waste.

o Subsequent rinses should also be collected as hazardous waste.
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o After triple-rinsing, deface or remove the original label and dispose of the container
according to your institution's guidelines for non-hazardous lab glass or plastic.

e Requesting Waste Pickup:

o Once the waste container is full, or if it has been in accumulation for the maximum time
allowed by your institution (typically 90 days), arrange for its collection by your institution's
Environmental Health and Safety (EHS) department.

o Complete any necessary waste pickup forms as required by your EHS office.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of DSA8 waste.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of DSA8 hazardous waste.

« To cite this document: BenchChem. [Proper Disposal of DSA8 (N-Deshydroxyethyl
Dasatinib-d8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663357#dsa8-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1663357?utm_src=pdf-body
https://www.benchchem.com/product/b1663357?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663357?utm_src=pdf-body
https://www.benchchem.com/product/b1663357#dsa8-proper-disposal-procedures
https://www.benchchem.com/product/b1663357#dsa8-proper-disposal-procedures
https://www.benchchem.com/product/b1663357#dsa8-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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